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Compound of Interest

Compound Name: Uzarin

Cat. No.: B192631 Get Quote

For Immediate Implementation: Essential Safety and Disposal Protocols for Uzarin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides critical, immediate safety and logistical

information for the handling and disposal of Uzarin, a potent cardiac glycoside. Adherence to

these protocols is mandatory to mitigate risks and ensure operational integrity.

Chemical and Physical Properties of Uzarin
A thorough understanding of Uzarin's properties is the foundation of its safe handling. The

following table summarizes key quantitative data for this compound.

Property Value Reference

CAS Number 20231-81-6 [1][2][3]

Molecular Formula C₃₅H₅₄O₁₄ [1][3]

Molecular Weight 698.79 g/mol [1][3]

Appearance Solid

Storage Temperature 2-8°C [1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Uzarin is classified as a highly toxic substance. The Global Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard identification:

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral 2
H300: Fatal if

swallowed
Danger

Acute Toxicity,

Inhalation
2 H330: Fatal if inhaled Danger

Specific Target Organ

Toxicity, Repeated

Exposure

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

Danger

Given the acute toxicity of Uzarin, the following personal protective equipment is mandatory at

all times when handling the compound. This is not a recommendation but a critical safety

requirement.
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PPE Category Specific Requirements

Hand Protection

Double-gloving with nitrile gloves is required.

Inspect gloves for any signs of degradation or

puncture before and during use. Change gloves

immediately if contact with Uzarin is suspected.

Eye Protection

Chemical safety goggles with side shields are

mandatory. A face shield should be worn in

addition to goggles when there is a risk of

splashing or aerosol generation.

Body Protection

A lab coat made of a low-permeability material

must be worn and fully buttoned. Consider a

disposable gown for procedures with a higher

risk of contamination.

Respiratory Protection

A NIOSH-approved respirator is required when

handling Uzarin powder or when there is a

potential for aerosolization. Work should be

conducted in a certified chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol
The following protocol outlines the mandatory steps for safely handling Uzarin in a laboratory

setting.

1. Preparation and Pre-Handling Check:

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.
Verify that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.
Assemble all necessary materials and equipment before handling Uzarin to minimize
movement and potential for spills.
Don all required PPE as specified in the table above.

2. Handling Uzarin Powder:
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All weighing and manipulation of solid Uzarin must be conducted within a certified chemical
fume hood.
Use dedicated spatulas and weighing boats.
Handle the compound gently to avoid creating dust.
If creating a solution, add the solvent to the Uzarin powder slowly to prevent splashing.

3. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with Uzarin
using an appropriate cleaning agent (e.g., a solution of soap and water, followed by a rinse
with 70% ethanol).
Carefully doff PPE, avoiding contact with the outer surfaces. Dispose of all disposable PPE
as hazardous waste.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Uzarin Waste
All materials contaminated with Uzarin are considered hazardous waste and must be disposed

of according to the following procedures.

1. Waste Segregation:

Solid Waste: Contaminated items such as gloves, weighing boats, and paper towels must be
placed in a dedicated, clearly labeled hazardous waste container.
Liquid Waste: Unused solutions containing Uzarin and the first rinse of any contaminated
glassware must be collected in a sealed, labeled hazardous waste container.
Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a
puncture-resistant sharps container that is clearly labeled as hazardous waste.

2. Container Management:

All hazardous waste containers must be kept closed except when adding waste.
Containers must be stored in a designated, secure secondary containment area away from
incompatible materials.

3. Final Disposal:

Arrange for the collection and disposal of all Uzarin-contaminated waste through your
institution's certified hazardous waste management provider.
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Never dispose of Uzarin or its contaminated materials in the regular trash or down the drain.

Experimental Workflow for Handling Uzarin
The following diagram illustrates the logical flow of operations when working with Uzarin,

emphasizing the integration of safety measures at each step.

Caption: A workflow diagram illustrating the key stages and safety precautions for handling

Uzarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Uzarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192631#personal-protective-equipment-for-handling-
uzarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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